Cas no 1261924-94-0 (3-(2-Fluoro-4-methylphenyl)-5-methoxybenzoic acid)

3-(2-Fluoro-4-methylphenyl)-5-methoxybenzoic acid is a fluorinated aromatic carboxylic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure combines a benzoic acid core with a 2-fluoro-4-methylphenyl substituent and a methoxy group at the 5-position, offering unique electronic and steric properties. The fluorine atom enhances metabolic stability and bioavailability, while the methoxy group can influence binding interactions in target molecules. This compound is useful as an intermediate in the synthesis of more complex bioactive molecules, particularly in drug discovery. Its well-defined structure and purity make it suitable for precise chemical modifications and structure-activity relationship studies.

3-(2-Fluoro-4-methylphenyl)-5-methoxybenzoic acid structure

1261924-94-0 structure

Product Name:3-(2-Fluoro-4-methylphenyl)-5-methoxybenzoic acid

CAS No:1261924-94-0

MF:C₁₅H₁₃FO₃

MW:260.260328054428

MDL:MFCD18319554

CID:2763854

PubChem ID:53225472

Update Time:2025-06-07

3-(2-Fluoro-4-methylphenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- DTXSID10689204
- 2'-Fluoro-5-methoxy-4'-methyl[1,1'-biphenyl]-3-carboxylic acid
- 3-(2-Fluoro-4-methylphenyl)-5-methoxybenzoic acid, 95%
- MFCD18319554
- 1261924-94-0
- 3-(2-FLUORO-4-METHYLPHENYL)-5-METHOXYBENZOIC ACID
- 3-(2-Fluoro-4-methylphenyl)-5-methoxybenzoic acid
- MDL： MFCD18319554
- Inchi： 1S/C15H13FO3/c1-9-3-4-13(14(16)5-9)10-6-11(15(17)18)8-12(7-10)19-2/h3-8H,1-2H3,(H,17,18)
- InChI Key： UEGFIFMUDZWXJM-UHFFFAOYSA-N
- SMILES： FC1C=C(C)C=CC=1C1C=C(C=C(C(=O)O)C=1)OC

Computed Properties

Exact Mass: 260.085
Monoisotopic Mass: 260.085
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 321
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.5A^2
XLogP3: 3.5

3-(2-Fluoro-4-methylphenyl)-5-methoxybenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB326613-5 g	3-(2-Fluoro-4-methylphenyl)-5-methoxybenzoic acid, 95%; .	1261924-94-0	95%	5g	€1159.00	2023-04-26
abcr	AB326613-5g	3-(2-Fluoro-4-methylphenyl)-5-methoxybenzoic acid, 95%; .	1261924-94-0	95%	5g	€1159.00	2025-04-21